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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylthiazole

Cat. No.: B1278221 Get Quote

A Technical Guide to the Safe Handling of 2-Bromo-
4,5-dimethylthiazole
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Bromo-4,5-dimethylthiazole (CAS No: 29947-24-8). Due to the limited availability of a

detailed Safety Data Sheet (SDS) for this specific compound, this guide incorporates safety

protocols and hazard information from structurally related bromothiazole derivatives to ensure a

thorough and prudent approach to its handling in a laboratory setting.

Hazard Identification and Classification
While a specific GHS classification for 2-Bromo-4,5-dimethylthiazole is not widely published,

data from analogous brominated thiazoles indicate that it should be handled as a hazardous

substance. The primary hazards associated with similar compounds include skin irritation,

serious eye irritation, and potential respiratory irritation.[1] Some related compounds are also

suspected of causing genetic defects.

GHS Hazard Statements for Related Bromothiazoles:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

H341: Suspected of causing genetic defects (classification for a related compound).

Precautionary Statements (P-Statements): A comprehensive set of precautionary statements

should be followed to minimize risk.

Prevention: P201, P202, P261, P264, P271, P280

Response: P302+P352, P304+P340+P312, P305+P351+P338, P308+P313

Storage: P403+P233, P405

Disposal: P501

Quantitative Data Summary
Quantitative toxicological and extensive physical property data for 2-Bromo-4,5-
dimethylthiazole are not thoroughly investigated or publicly available. The tables below

summarize the available information for the target compound and a related substance for

reference.

Table 1: Physical and Chemical Properties of 2-Bromo-4,5-dimethylthiazole

Property Value Source

CAS Number 29947-24-8 [2]

Molecular Formula C5H6BrNS [2]

Molecular Weight 192.08 g/mol [2]

Table 2: Hazard Classifications for Structurally Similar Bromothiazoles
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Hazard Class Category Compound Reference

Acute Toxicity, Oral Category 4 2-Bromo-4-methylthiazole

Skin Corrosion/Irritation Category 2 2-Bromothiazole[1]

Serious Eye Damage/Irritation Category 1 / 2
2-Bromo-4-methylthiazole / 2-

Bromothiazole[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 2-Bromothiazole[1]

Note: This data is for related compounds and should be used as a precautionary reference.

Experimental and Handling Protocols
Specific experimental protocols for determining the toxicological properties of 2-Bromo-4,5-
dimethylthiazole are not detailed in standard safety data sheets. The handling procedures

outlined below are derived from best practices for managing hazardous chemicals in a

laboratory setting and the specific precautions listed for related bromothiazoles.

3.1. Engineering Controls

Work with 2-Bromo-4,5-dimethylthiazole must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[3]

Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[4][5]

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and/or a face shield that conform to

EN166 (EU) or NIOSH (US) standards.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[3] Always

inspect gloves for integrity before use. A flame-retardant lab coat or protective clothing is

mandatory to prevent skin contact.[3]
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Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is

possible, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][6] For

nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator is recommended.[3]

3.3. Safe Handling Workflow The following workflow outlines the critical steps for safely

handling 2-Bromo-4,5-dimethylthiazole from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response
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Spill
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Absorbent Material

Exposure

Skin: Wash with
Soap & Water
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Water for 15+ min
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Caption: Safe Handling Workflow for 2-Bromo-4,5-dimethylthiazole.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

4.1. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, call a POISON CENTER or

doctor.[7]

In Case of Skin Contact: Immediately wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.[8] If skin irritation occurs, seek medical

advice.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate

medical attention.[6]

If Swallowed: Rinse mouth.[7] Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.[6]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[9]

Hazardous Combustion Products: Decomposition under fire conditions may produce carbon

oxides (CO, CO2), nitrogen oxides (NOx), sulfur oxides, and hydrogen bromide gas.[4]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[4][9]

4.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[7] Ensure adequate ventilation.

Avoid breathing dust or vapors and prevent contact with skin and eyes.[7]

Environmental Precautions: Prevent the product from entering drains or waterways.[3][8]
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Containment and Cleanup: For spills, collect, bind, and pump off the material if possible.

Absorb with an inert material (e.g., sand, diatomite) and place in a suitable, closed container

for disposal.[7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[4][6]

Conditions to Avoid: Incompatible products, excess heat, and the formation of dust.[6]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: As mentioned, fire conditions can lead to the formation

of hazardous gases such as NOx, SOx, COx, and hydrogen bromide.[4][6]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The

recommended storage temperature is -20°C.[2] Keep away from incompatible materials such

as strong oxidizing agents.[3]

Disposal: All waste materials contaminated with 2-Bromo-4,5-dimethylthiazole must be

treated as hazardous waste.[3] Dispose of the contents and container in accordance with all

local, regional, and national regulations at an approved waste disposal plant.[6] Do not allow

the chemical to enter the environment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.co.uk [fishersci.co.uk]

2. usbio.net [usbio.net]

3. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC429450050&productDescription=4-BROMOTHIAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429450050&productDescription=4-BROMOTHIAZOLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/2_5_Dibromothiazole_A_Comprehensive_Health_and_Safety_Guide_for_Laboratory_Professionals.pdf
https://www.usbio.net/biochemicals/415960/2-bromo-45-dimethylthiazole
https://www.benchchem.com/pdf/2_5_Dibromothiazole_A_Comprehensive_Health_and_Safety_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1278221?utm_src=pdf-body
https://www.benchchem.com/pdf/2_5_Dibromothiazole_A_Comprehensive_Health_and_Safety_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.benchchem.com/product/b1278221?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10704955&lang=EN
https://www.usbio.net/biochemicals/415960/2-bromo-45-dimethylthiazole
https://www.benchchem.com/pdf/2_5_Dibromothiazole_A_Comprehensive_Health_and_Safety_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. fishersci.co.uk [fishersci.co.uk]

6. fishersci.com [fishersci.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. spectrumchemical.com [spectrumchemical.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. ["2-Bromo-4,5-dimethylthiazole" safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278221#2-bromo-4-5-dimethylthiazole-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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